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Compound of Interest |

DL-
Compound Name: Dipalmitoylphosphatidylcholine-
a62

Cat. No.: B15553811

In-Depth Technical Guide: DPPC-d62

For researchers, scientists, and professionals in drug development, understanding the
fundamental properties of deuterated lipids is crucial for a variety of applications, including
neutron scattering, mass spectrometry-based lipidomics, and studies of lipid membrane
dynamics. This guide provides a concise overview of the molecular characteristics of 1,2-
dipalmitoyl-sn-glycero-3-phosphocholine-d62 (DPPC-d62), a deuterated analog of the common
phospholipid DPPC.

Core Molecular Data

The key difference between DPPC-d62 and its non-deuterated counterpart, DPPC, lies in the
substitution of 62 hydrogen atoms with deuterium in the two palmitoyl chains. This isotopic
labeling significantly increases the molecular weight of the lipid without appreciably altering its
chemical properties or physical behavior in lipid bilayers. This makes it an invaluable tool for
biophysical studies where isotopic contrast is required.

The table below summarizes the molecular formula and weight for both DPPC-d62 and DPPC,
providing a clear comparison for experimental design and data analysis.
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Compound Molecular Formula Molecular Weight ( g/mol )
DPPC-d62 CaoH18Ds2NOsP[1][2][3] 796.4[1][2][3], 796.42[4]
DPPC CaoHaoNOsP[5][6][7] 734.0[5], 734.04[6][7]

Experimental Considerations

The selection of DPPC-d62 for an experiment is primarily driven by the need for isotopic
labeling. For instance, in small-angle neutron scattering (SANS) experiments, the significant
difference in neutron scattering length density between hydrogen and deuterium allows for
contrast variation studies. This enables researchers to highlight specific components within a
complex lipid mixture or a lipid-protein system. In mass spectrometry, the known mass shift of
DPPC-d62 serves as a precise internal standard for the quantification of endogenous DPPC.

No experimental protocols or signaling pathways are directly associated with the fundamental
molecular properties of DPPC-d62 itself. The application of this deuterated lipid is
methodology-dependent, and detailed experimental protocols would be specific to the
techniques being employed (e.g., SANS, NMR, mass spectrometry).

Logical Relationship: Isotopic Labeling

The relationship between DPPC and DPPC-d62 is a straightforward isotopic substitution. This
can be visualized as a simple transformation.

DPPC
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Relationship between DPPC and its deuterated form, DPPC-d62.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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